Cas no 75295-57-7 (1,1':2',1''-Terphenyl,2-bromo- (9CI))

• Product Name: 1,1':2',1''-Terphenyl,2-bromo- (9CI)
• CAS No: 75295-57-7
• MF: C₁₈H₁₃Br
• MW: 309.199824094772
• CID: 564963
• PubChem ID: 297673
• Update Time: 2025-04-19

1,1':2',1''-Terphenyl,2-bromo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,1':2',1''-Terphenyl,2-bromo- (9CI)
• 1-bromo-2-(2-phenylphenyl)benzene
• 2'-BROMO-[1,1',2',1']TERPHENYL
• 1-(2-bromophenyl)-2-phenylbenzene
• 1-bromanyl-2-(2-phenylphenyl)benzene
• 1-bromo-o-terphenyl
• 2-(2-bromophenyl)biphenyl
• 2',1'']terphenyl
• 2-bromo-o-terphenyl
• 2-Brom-o-terphenyl
• 2-phenyl-2'-bromobiphenyl
• NS00127043
• YTLIDPYQVRVSCY-UHFFFAOYSA-N
• 2''-Bromo-[1,1' 2',1'']terphenyl
• 2-Bromo-1,1':2',1''-terphenyl
• 2-BROMO-[1,1,2,1]TERPHENYL
• SCHEMBL3783794
• DTXSID00305062
• A838371
• NSC-168930
• 75295-57-7
• 2''-Bromo-[1,1';2',1'']terphenyl
• bromoterphenyl
• bromo-o-terphenyl
• NSC168930

• Inchi： 1S/C18H13Br/c19-18-13-7-6-12-17(18)16-11-5-4-10-15(16)14-8-2-1-3-9-14/h1-13H
• InChI Key： YTLIDPYQVRVSCY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=CC=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 308.02000
• Monoisotopic Mass: 308.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.309
• Boiling Point: 374.1°C at 760 mmHg
• Flash Point: 175.2°C
• Refractive Index: 1.621
• PSA: 0.00000
• LogP: 5.78310